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Compound of Interest

Compound Name: Butyrylthiocholine

Cat. No.: B1199683

An In-depth Technical Guide to
Butyrylthiocholine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyrylthiocholine, a key reagent
in cholinesterase research. It covers its chemical properties, applications in experimental
protocols, and the underlying biochemical pathways, presented in a format tailored for scientific
and research audiences.

Core Chemical and Physical Properties

Butyrylthiocholine is a synthetic substrate primarily used for the enzymatic assay of
butyrylcholinesterase (BChE). It is a quaternary ammonium ion and is structurally analogous to
the natural BChE substrate, butyrylcholine.[1] For laboratory use, it is typically available as an
iodide or chloride salt.

The key quantitative data for butyrylthiocholine and its common salt forms are summarized
below for easy reference and comparison.
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Identifier

Butyrylthiocholine
(Cation)

Butyrylthiocholine
lodide

Butyrylthiocholine
Chloride

Molecular Formula

CoH20NOS*[1]

CoH20INOS[2][3]

CoH20CINOS[4]

Molecular Weight 190.33 g/mol [1] 317.23 g/mol [2][3] 225.78 g/mol [4][5]
CAS Number 4555-00-4[1] 1866-16-6[2][3] 22026-63-7[4][6]

White crystals or Liquid (as per one
Appearance

crystalline powder

source)[5] or solid

Storage Temperature

-20°C[7]

2-8°C[5]

Biochemical Pathway and Mechanism of Action

Butyrylthiocholine's primary application is as a chromogenic substrate for determining

butyrylcholinesterase activity.[3][7] The enzymatic reaction is a hydrolysis event that occurs
within the active site of the BChE enzyme. The catalytic triad (Serine-Histidine-Glutamate) in

the enzyme's active site is crucial for this process.

The hydrolysis of butyrylthiocholine by BChE proceeds in two main stages: acylation and

deacylation.[8] In the acylation phase, the serine residue in the active site attacks the carbonyl

group of butyrylthiocholine, leading to the formation of a butyrylated enzyme intermediate

and the release of thiocholine. In the subsequent deacylation step, a water molecule

hydrolyzes the butyrylated enzyme, regenerating the active enzyme and releasing butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [butyrylthiocholine CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199683#butyrylthiocholine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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